Cas no 86251-94-7 (2-Ethyl-2-methylthiane-4-carbonitrile)
86251-94-7 structure
Product Name:2-Ethyl-2-methylthiane-4-carbonitrile
CAS No:86251-94-7
MF:C9H15NS
MW:169.28710103035
CID:2809191
PubChem ID:13082056
Update Time:2025-04-21
2-Ethyl-2-methylthiane-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- DTXSID80517621
- 2-Ethyl-2-methylthiane-4-carbonitrile
- 86251-94-7
-
- Inchi: 1S/C9H15NS/c1-3-9(2)6-8(7-10)4-5-11-9/h8H,3-6H2,1-2H3
- InChI Key: ICVJYKGSRXTVOF-UHFFFAOYSA-N
- SMILES: S1CCC(C#N)CC1(C)CC
Computed Properties
- Exact Mass: 169.09252066Da
- Monoisotopic Mass: 169.09252066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.1Ų
2-Ethyl-2-methylthiane-4-carbonitrile Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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